Cas no 1214391-34-0 (2-Chloro-5-(3-fluorophenyl)pyridine-3-carboxylic acid)

2-Chloro-5-(3-fluorophenyl)pyridine-3-carboxylic acid is a versatile heterocyclic compound featuring a pyridine core substituted with a chloro group at the 2-position, a 3-fluorophenyl moiety at the 5-position, and a carboxylic acid functional group at the 3-position. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro and fluorine) and electron-donating (carboxylic acid) groups enhances its utility in cross-coupling reactions and metal-catalyzed transformations. Its well-defined molecular architecture ensures consistent performance in the development of biologically active compounds, particularly in medicinal chemistry applications targeting selective inhibition or modulation.

2-Chloro-5-(3-fluorophenyl)pyridine-3-carboxylic acid structure

1214391-34-0 structure

Product Name:2-Chloro-5-(3-fluorophenyl)pyridine-3-carboxylic acid

CAS No:1214391-34-0

MF:C₁₂H₇ClFNO₂

MW:251.640885591507

CID:2617640

Update Time:2025-06-07

2-Chloro-5-(3-fluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5-(3-fluorophenyl)pyridine-3-carboxylic acid
- 2-CHLORO-5-(3-FLUOROPHENYL)NICOTINIC ACID
- 2-Chloro-5-(3-fluorophenyl)pyridine-3-carboxylic acid
- Inchi： 1S/C12H7ClFNO2/c13-11-10(12(16)17)5-8(6-15-11)7-2-1-3-9(14)4-7/h1-6H,(H,16,17)
- InChI Key： TTWKSWDMMKJTDQ-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC=C(C=1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 290
Topological Polar Surface Area: 50.2

2-Chloro-5-(3-fluorophenyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A025020269-250mg	2-Chloro-5-(3-fluorophenyl)nicotinic acid	1214391-34-0	97%	250mg	$680.00	2023-09-04
Alichem	A025020269-500mg	2-Chloro-5-(3-fluorophenyl)nicotinic acid	1214391-34-0	97%	500mg	$1058.40	2023-09-04
Alichem	A025020269-1g	2-Chloro-5-(3-fluorophenyl)nicotinic acid	1214391-34-0	97%	1g	$1629.60	2023-09-04